Fulvic acid
Fulvic acid
Cell-permeable colloidal poly-electrolyte. Can act as an electron donor or acceptor / oxidizer or reducer. Inhibits aggregation and promotes disassembly of tau fibrils. Shows broad-spectrum antibacterial activity in vivo.
Fulvic acid is a phenolic acid and fungal metabolite originally isolated from Penicillium. Fulvic acids are formed via degradation of organisms and their wastes and are classified as humic substances, which are present in soil and water, can form complexes with metals, and can act as oxidizers or reducers. Fulvic acid is predicted to inhibit amyloid-β (17-42) (Aβ17-42) dimerization, disrupt preformed Aβ17-42 trimers, and bind to the catalytic site of phosphodiesterase 5A (PDE5A) based on molecular dynamics simulation studies.
Fulvic acid is a natural product found in Cercospora beticola, Penicillium striatisporum, and Penicillium restrictum with data available.
Fulvic acid is a phenolic acid and fungal metabolite originally isolated from Penicillium. Fulvic acids are formed via degradation of organisms and their wastes and are classified as humic substances, which are present in soil and water, can form complexes with metals, and can act as oxidizers or reducers. Fulvic acid is predicted to inhibit amyloid-β (17-42) (Aβ17-42) dimerization, disrupt preformed Aβ17-42 trimers, and bind to the catalytic site of phosphodiesterase 5A (PDE5A) based on molecular dynamics simulation studies.
Fulvic acid is a natural product found in Cercospora beticola, Penicillium striatisporum, and Penicillium restrictum with data available.
Brand Name:
Vulcanchem
CAS No.:
479-66-3
VCID:
VC21181135
InChI:
InChI=1S/C14H12O8/c1-14(20)3-8-5(4-21-14)11(16)9-7(22-8)2-6(15)12(17)10(9)13(18)19/h2,15,17,20H,3-4H2,1H3,(H,18,19)
SMILES:
CC1(CC2=C(CO1)C(=O)C3=C(O2)C=C(C(=C3C(=O)O)O)O)O
Molecular Formula:
C14H12O8
Molecular Weight:
308.24 g/mol
Fulvic acid
CAS No.: 479-66-3
Cat. No.: VC21181135
Molecular Formula: C14H12O8
Molecular Weight: 308.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cell-permeable colloidal poly-electrolyte. Can act as an electron donor or acceptor / oxidizer or reducer. Inhibits aggregation and promotes disassembly of tau fibrils. Shows broad-spectrum antibacterial activity in vivo. Fulvic acid is a phenolic acid and fungal metabolite originally isolated from Penicillium. Fulvic acids are formed via degradation of organisms and their wastes and are classified as humic substances, which are present in soil and water, can form complexes with metals, and can act as oxidizers or reducers. Fulvic acid is predicted to inhibit amyloid-β (17-42) (Aβ17-42) dimerization, disrupt preformed Aβ17-42 trimers, and bind to the catalytic site of phosphodiesterase 5A (PDE5A) based on molecular dynamics simulation studies. Fulvic acid is a natural product found in Cercospora beticola, Penicillium striatisporum, and Penicillium restrictum with data available. |
|---|---|
| CAS No. | 479-66-3 |
| Molecular Formula | C14H12O8 |
| Molecular Weight | 308.24 g/mol |
| IUPAC Name | 3,7,8-trihydroxy-3-methyl-10-oxo-1,4-dihydropyrano[4,3-b]chromene-9-carboxylic acid |
| Standard InChI | InChI=1S/C14H12O8/c1-14(20)3-8-5(4-21-14)11(16)9-7(22-8)2-6(15)12(17)10(9)13(18)19/h2,15,17,20H,3-4H2,1H3,(H,18,19) |
| Standard InChI Key | FCYKAQOGGFGCMD-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(CO1)C(=O)C3=C(O2)C=C(C(=C3C(=O)O)O)O)O |
| Canonical SMILES | CC1(CC2=C(CO1)C(=O)C3=C(O2)C=C(C(=C3C(=O)O)O)O)O |
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